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Compound of Interest

Compound Name: 2,3-Dimethylpentane

Cat. No.: B165511 Get Quote

For Immediate Reference: Researchers, scientists, and drug development professionals

handling 2,3-Dimethylpentane must adhere to stringent safety protocols due to its hazardous

nature. This guide provides essential information on personal protective equipment (PPE), safe

handling procedures, and disposal plans.

2,3-Dimethylpentane is a highly flammable liquid and vapor that can cause skin irritation and

may lead to drowsiness or dizziness.[1][2][3][4] Aspiration of this chemical may be fatal if

swallowed and it is very toxic to aquatic life with long-lasting effects.[1][2][3][4] Strict adherence

to safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE) Selection
The appropriate PPE should be selected based on a thorough risk assessment of the specific

procedures being performed.

Eye and Face Protection:

Requirement: Tightly sealed chemical safety goggles are mandatory to protect against

splashes.[1][5] These should comply with OSHA's eye and face protection regulations in 29

CFR 1910.133 or European Standard EN166.[5]

Additional Protection: In situations with a higher risk of splashing, a face shield should be

used in addition to safety goggles.[6]
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Skin and Body Protection:

Gloves: Protective gloves are essential to prevent skin contact.[1] While specific

breakthrough time data for 2,3-Dimethylpentane is limited, recommendations for chemically

similar substances like n-Heptane suggest the use of Nitrile, Polyvinyl Alcohol, Viton, or

Barrier® gloves.[6] It is critical to consult the glove manufacturer's specific chemical

resistance data. Immediately remove and replace gloves upon any sign of contamination.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[5] A lab

coat is standard, and for larger quantities or splash risks, chemically resistant aprons or

coveralls are recommended.

Respiratory Protection:

General Use: Respiratory protection is not typically required under normal laboratory

conditions with adequate ventilation.[1][5]

High-Risk Scenarios: If there is a potential for exposure to exceed established limits, or if

working in a poorly ventilated area, a NIOSH-approved respirator with organic vapor

cartridges is necessary.[6][7] A written respiratory protection program that includes fit testing

and medical exams, as described in the OSHA Respiratory Protection Standard (29 CFR

1910.134), must be implemented.[6]

Quantitative Safety Data
The following table summarizes key quantitative safety data for 2,3-Dimethylpentane.

Parameter Value Source

ACGIH TLV (TWA) 400 ppm [2][6]

ACGIH STEL 500 ppm [6]

Flash Point -25 °C (-13 °F) [1]

Boiling Point 89.8 °C (193.6 °F) [1]

Lower Explosion Limit 1.1% [1]

Upper Explosion Limit 6.8% [1]
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Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle 2,3-Dimethylpentane in a well-ventilated area, preferably within a

chemical fume hood.[5]

Ignition Sources: It is highly flammable; keep it away from heat, sparks, open flames, and

other ignition sources.[1][5] Use only non-sparking tools and explosion-proof equipment.[5]

[6]

Grounding: Ground and bond containers when transferring the material to prevent static

electricity discharge.[5][6]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container away from

incompatible materials such as oxidizing agents.[1][5][6]

Spill Management:

Evacuate and Secure: Immediately evacuate non-essential personnel and secure the area.

[6]

Eliminate Ignition Sources: Remove all sources of ignition.[6]

Containment: Absorb the spill with an inert, non-combustible material such as sand,

vermiculite, or earth.[6] Do not use combustible materials like sawdust.

Collection: Place the absorbed material into a sealed, properly labeled container for disposal.

[6]

Ventilation and Cleaning: Ventilate the area and wash the spill site after the material has

been collected.[6]

Disposal:

Hazardous Waste: 2,3-Dimethylpentane and any contaminated materials must be disposed

of as hazardous waste.[1]
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Regulations: Follow all local, regional, national, and international regulations for hazardous

waste disposal.[1][3] Do not allow the chemical to enter sewers or waterways.[6]

Visualized Workflows
To further clarify the necessary safety protocols, the following diagrams illustrate the decision-

making process for PPE selection and the procedural steps for safe handling and disposal.

Caption: PPE selection workflow for handling 2,3-Dimethylpentane.
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Caption: Safe handling and disposal workflow for 2,3-Dimethylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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